Cas no 78087-36-2 (4,6-Dioxatricyclo[3.3.1.02,7]nonane,1,3,3-trimethyl- (9CI))

• Product Name: 4,6-Dioxatricyclo[3.3.1.02,7]nonane,1,3,3-trimethyl- (9CI)
• CAS No: 78087-36-2
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 568793
• PubChem ID: 155682
• Update Time: 2025-04-19

4,6-Dioxatricyclo[3.3.1.02,7]nonane,1,3,3-trimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4,6-Dioxatricyclo[3.3.1.02,7]nonane,1,3,3-trimethyl- (9CI)
• (?à)-Lineatin
• 3,3,7-trimethyl-2,9-dioxatricyclo<3.3.1.04,7>nonane
• 3,3,7-trimethyl-4,9-dioxatricyclo[3.3.1.02,7]nonane
• 1,3,3-Trimethyl-4,6-dioxatricyclo[3.3.1.0~2,7~]nonane
• 78087-36-2
• 1,3,3-Trimethyl-4,6-dioxatricyclo[3.3.1.02,7]nonane
• UNII-AS3ZP68UEF
• 3,3,7-Trimethyl-4,9-dioxatricyclo(3.3.1.02,7)nonane
• 4,6-Dioxatricyclo(3.3.1.0(2,7))nonane, 1,3,3-trimethyl-, (+-)-
• 4,9-Dioxatricyclo(3.3.1.0(2,7))nonane, 3,3,7-trimethyl-, (1alpha,2beta,5alpha,7beta)- (+-)-
• Lineatin, (+/-)-
• DTXSID90867109
• SCHEMBL2573045
• EINECS 278-828-9
• 71899-16-6
• AS3ZP68UEF

• Inchi： 1S/C10H16O2/c1-9(2)8-6-4-10(8,3)5-7(11-6)12-9/h6-8H,4-5H2,1-3H3
• InChI Key： SHTFZHTWSLHVEB-UHFFFAOYSA-N
• SMILES： O1C2CC3(C)CC1C3C(C)(C)O2

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 264.089878
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9
• XLogP3: 1.7

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,3-dioxanes